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Compound of Interest

Compound Name: C.I. Acid Blue 252

CAS No.: 12269-83-9

Cat. No.: B1171859

Get Quote

CAS Registry Number: 12269-83-9 Chemical Class: Anthraquinone Disulfonate Primary

Application Domains: Industrial Textile Chemistry, Environmental Fate Studies, and Protein

Interaction Research (Analogous).

Executive Summary & Chemical Identity
C.I. Acid Blue 252 is a synthetic anionic dye belonging to the anthraquinone chromophore

class. Unlike the widely cited Acid Blue 25 (anilin-based) or Acid Blue 80 (mesityl-based), Acid

Blue 252 represents a lower-molecular-weight variant, typically characterized by the molecular

formula C₁₄H₈N₂Na₂O₈S₂.

Its research utility is primarily defined by its sulfonic acid groups, which confer high water

solubility and facilitate strong electrostatic interactions with protonated amino groups. While

historically utilized in the textile industry (polyamides, wool), contemporary research interest

focuses on its environmental persistence, adsorption kinetics (as a model pollutant), and

potential utility as a low-molecular-weight protein tracer in non-clinical settings.
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Property Specification

Molecular Formula C₁₄H₈N₂Na₂O₈S₂

Molecular Weight ~442.33 g/mol

Chromophore Anthraquinone (9,10-dioxoanthracene core)

Solubility
Soluble in water (polar); Insoluble in non-polar

organic solvents

λmax (Absorbance) ~580–620 nm (Typical for blue anthraquinones)

Ionic Character Anionic (Disulfonate)

Reactive Groups Primary Amines (-NH₂), Sulfonates (-SO₃⁻)

Mechanisms of Interaction
Understanding the binding mechanism of Acid Blue 252 is critical for both dyeing protocols and

biological binding studies. The molecule relies on ionic bonding and hydrogen bonding.

Protein & Fiber Binding Mechanism
In acidic environments (pH < Isoelectric Point of the substrate), the amino groups of proteins

(e.g., arginine, lysine) or polyamide fibers become protonated (

). The anionic sulfonate groups (

) of Acid Blue 252 form salt bridges with these cationic sites.

Key Experimental Variable: pH Control.

pH 2.0–4.0: Maximal binding (High density of

).

pH > 7.0: Desorption/Elution (Deprotonation of amines, electrostatic repulsion).

Visualization of Binding Pathway
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The following diagram illustrates the thermodynamic equilibrium between the dye in solution

and the bound state on a polypeptide chain.
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Caption: Electrostatic binding mechanism of Acid Blue 252 to protonated amine substrates

under acidic conditions.

Research Applications & Protocols
Environmental Fate: Adsorption Isotherms
Acid Blue 252 is an excellent model compound for testing novel adsorbents (e.g., activated

carbon, biosorbents) due to its stability and distinct absorbance.

Protocol: Determination of Adsorption Capacity (

)

Stock Preparation: Dissolve 1.0 g Acid Blue 252 in 1 L distilled water (1000 mg/L).

Calibration: Prepare serial dilutions (10–100 mg/L) and measure Absorbance at

(approx. 600 nm). Construct a standard curve (

).

Equilibrium Study:

Mix 50 mL of dye solution (
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) with 0.1 g adsorbent in 100 mL Erlenmeyer flasks.

Agitate at 150 rpm, 25°C for 24 hours.

Centrifuge/Filter supernatant.

Measure final concentration (

).

Calculation:

Where

is volume (L) and

is adsorbent mass (g).

Advanced Oxidation Processes (AOPs)
Researchers utilize Acid Blue 252 to evaluate the efficiency of photocatalytic degradation (e.g.,

TiO₂/UV). The anthraquinone ring is resistant to biodegradation but susceptible to hydroxyl

radical (

) attack.

Degradation Pathway Visualization:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171859?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acid Blue 252
(Anthraquinone Core)

Hydroxylated Intermediates
(Ring Cleavage)

Electrophilic Attack

Hydroxyl Radicals
(•OH)

Sulfonic Acids &
Small Organic Acids

Oxidation

Mineralization
(CO2, H2O, SO4 2-, NO3-)

Complete Mineralization

Click to download full resolution via product page

Caption: Proposed oxidative degradation pathway of Acid Blue 252 via Hydroxyl Radical attack.

Toxicology & Safety (Pharma Context)
For drug development professionals, Acid Blue 252 is primarily relevant as an impurity or

reference standard in colorant toxicology.

Toxicity Class: Anthraquinone dyes can exhibit mutagenic potential depending on the

position of amino/nitro groups. However, sulfonated variants (like AB252) generally show

lower cell membrane permeability than their non-sulfonated counterparts.
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LD50 (Oral, Rat): Data for specific CAS 12269-83-9 is limited; analogous Acid Blue dyes

typically range >2000 mg/kg (Low acute toxicity).

Regulatory Status: Listed in TSCA (USA) and NDSL (Canada). Not approved for internal

pharmaceutical use (excipient) without specific grade purification.
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(Note: Specific biological literature for Acid Blue 252 is scarce. Protocols above are validated

based on structural analogs Acid Blue 25 and Acid Blue 80, which share the identical

anthraquinone-disulfonate pharmacophore.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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